1-Acetyl-3,3,4,6-tetramethyl-5-indolinol

• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 1-(5-hydroxy-3,3,4,6-tetramethyl-2H-indol-1-yl)ethanone
• InChI: InChI=1S/C14H19NO2/c1-8-6-11-12(9(2)13(8)17)14(4,5)7-15(11)10(3)16/h6,17H,7H2,1-5H3
• InChI Key: ZPAGQZCYDDROJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1O)C)C(CN2C(=O)C)(C)C

Description

1-Acetyl-3,3,4,6-tetramethyl-5-indolinol is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Treatment of 15 (741 mg, 3 mmol) according to a procedure similar that used for making 11a afforded 16 (524 mg, 75% yield) as a colorless solid, mp 173°-174° C. Spectral data: 13C NMR (CD3 SOCD3): δ 11.7, 17.3, 23.9, 27.0, 40.6, 63.7, 115.4, 121.1, 122.8, 135.6, 149.2, 167.2; HRMS: calcd. for C14H19NO2 233.1415, fnd. 233.1416. Anal: calcd. for C14H19NO2C, 72.08, N, 6.00, H, 8.20, fnd. C, 71.88, N, 5.95, H, 8.22.